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Compound of Interest

Compound Name: Ravenine

Cat. No.: B120983 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Ravenine, a quinoline alkaloid research chemical. The following

procedures are designed to ensure the safety of laboratory personnel and to maintain

environmental compliance. Researchers, scientists, and drug development professionals

should adhere to these guidelines to mitigate risks associated with the handling and disposal of

this bioactive compound.

Given the limited availability of a specific Safety Data Sheet (SDS) for Ravenine, a cautious

approach is mandated. It should be treated as a hazardous chemical waste, with all handling

and disposal procedures reflecting this classification. The information herein is based on best

practices for the disposal of hazardous alkaloid and quinoline-based research chemicals.

Immediate Safety Precautions
Before initiating any disposal procedures, it is crucial to don the appropriate Personal

Protective Equipment (PPE). Due to the potential hazards associated with quinoline alkaloids,

which can include toxicity and irritation, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a full-face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves.

Body Protection: A properly fastened laboratory coat.
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Respiratory Protection: A fume hood should be used when handling Ravenine powder or

creating solutions to avoid inhalation of dust or aerosols.

Quantitative Data Summary
As specific toxicological data such as an LD50 for Ravenine is not readily available in the

public domain, a quantitative risk assessment is limited. The following table summarizes the

known physical and chemical properties of Ravenine. In the absence of specific toxicity data,

researchers should handle Ravenine with a high degree of caution.

Property Value Source

Chemical Formula C₁₅H₁₇NO₂ [1]

Molecular Weight 243.30 g/mol [1]

CAS Number 20105-22-0 [2]

Appearance Powder (presumed) General knowledge

Solubility
Soluble in organic solvents

such as DMSO
General knowledge

Step-by-Step Disposal Protocol
The disposal of Ravenine and any materials contaminated with it must be handled as

hazardous chemical waste. Under no circumstances should Ravenine or its solutions be

disposed of down the drain or in regular solid waste.

Waste Segregation and Collection:

All disposable materials that have come into contact with Ravenine, including gloves,

weighing papers, pipette tips, and contaminated bench paper, must be collected in a

designated hazardous waste container.

Unused or expired Ravenine powder should be kept in its original, tightly sealed container

for disposal.
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Solutions containing Ravenine should be collected in a separate, compatible, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.

Waste Container Labeling:

All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste."

The label must include the full chemical name: "Ravenine."

Indicate the approximate concentration and quantity of the waste.

Note the date when the waste was first added to the container.

Storage of Hazardous Waste:

Waste containers must be kept securely sealed at all times, except when adding waste.

Store the sealed waste containers in a designated and secure satellite accumulation area

within the laboratory. This area should be away from general laboratory traffic and

incompatible chemicals.

Final Disposal Procedure:

Once the hazardous waste container is full, or if it has been in storage for a period

approaching your institution's limit (often six months to a year), arrange for its collection.

Contact your institution's Environmental Health and Safety (EHS) office or the designated

hazardous waste management provider to schedule a pickup.

Do not attempt to transport hazardous waste off-site yourself.

Experimental Protocols Cited
While no specific experimental protocols for Ravenine disposal were found, the general

principles of handling and disposing of potent bioactive research chemicals are well-
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established. The procedures outlined above are based on guidelines for handling similar

hazardous compounds in a laboratory setting.

Mandatory Visualizations
The following diagrams illustrate the recommended workflow for the proper disposal of

Ravenine and the logical relationship of safety precautions.
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Preparation

Waste Collection & Segregation

Containment & Labeling

Storage & Final Disposal

Start: Need to Dispose of Ravenine Waste

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Step 1

Collect Solid Waste
(contaminated consumables,

unused powder)

Step 2a

Collect Liquid Waste
(Ravenine solutions)

Step 2b

Seal in Labeled
Hazardous Waste Container

(Solid)

Step 3a

Seal in Labeled
Hazardous Waste Container

(Liquid)

Step 3b

Store in Designated
Satellite Accumulation Area

Step 4

Contact EHS for Pickup

Step 5

End: Proper Disposal

Step 6

Click to download full resolution via product page

Caption: Ravenine Disposal Workflow.
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Potential Hazards of Ravenine (as a Quinoline Alkaloid)

Control Measures

Desired Outcome

Toxicity
(Assumed high due to class)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Skin & Eye Irritation Inhalation Hazard (powder)

Engineering Controls
(Fume Hood)

Personnel & Environmental Safety

Administrative Controls
(SOPs, Training)

Click to download full resolution via product page

Caption: Ravenine Safety Logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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